Cas no 63740-81-8 ((S)-7-Hydroxy Warfarin)

• Product Name: (S)-7-Hydroxy Warfarin
• CAS No: 63740-81-8
• MF: C₁₉H₁₆O₅
• MW: 324.327345848084
• CID: 890119
• PubChem ID: 54692246
• Update Time: 2025-06-11

(S)-7-Hydroxy Warfarin Chemical and Physical Properties

Names and Identifiers

• 7-HYDROXYWARFARIN
• (S)-7-Hydroxy Warfarin
• 2,7-dihydroxy-3-[(1S)-3-oxo-1-phenylbutyl]chromen-4-one
• 2,7-dihydroxy-3-[(1S)-3-oxo-1-phenyl-butyl]chromen-4-one
• 2H-1-Benzopyran-2-one, 4,7-dihydroxy-3-(3-oxo-1-phenylbutyl)-, (S)-
• AC1O59YE
• CHEMBL2112014
• CTK2F7652
• AKOS030254798
• UNII-790295572A
• (S)-7-Hydroxywarfarin
• 63740-81-8
• 4,7-dihydroxy-3-[(1S)-3-oxo-1-phenylbutyl]chromen-2-one
• 2H-1-Benzopyran-2-one, 4,7-dihydroxy-3-[(1S)-3-oxo-1-phenylbutyl]-
• 7-HYDROXY-S-WARFARIN
• Q27266699
• 2H-1-Benzopyran-2-one, 4,7-dihydroxy-3-[(1S)-3-oxo-1-phenylbutyl]-; 2H-1-Benzopyran-2-one, 4,7-dihydroxy-3-(3-oxo-1-phenylbutyl)-, (S)-; 4,7-Dihydroxy-3-[(1S)-3-oxo-1-phenylbutyl]-2H-1-benzopyran-2-one; 7-Hydroxy-S-warfarin; S-7-Hydroxywarfarin; (S)-7-Hydroxywarfarin
• 790295572A
• 7-Hydroxywarfarin, (S)-
• (s)-7-hydroxy-warfarin
• NS00116898
• CHEMBL3638312
• S-7-HYDROXYWARFARIN
• 2H-1-BENZOPYRAN-2-ONE, 4,7-DIHYDROXY-3-((1S)-3-OXO-1-PHENYLBUTYL)-

• Inchi： 1S/C19H16O5/c1-11(20)9-15(12-5-3-2-4-6-12)17-18(22)14-8-7-13(21)10-16(14)24-19(17)23/h2-8,10,15,21-22H,9H2,1H3/t15-/m0/s1
• InChI Key： SKFYEJMLNMTTJA-HNNXBMFYSA-N
• SMILES： O1C2C=C(C=CC=2C(=C(C1=O)[C@H](C1C=CC=CC=1)CC(C)=O)O)O

Computed Properties

• Exact Mass: 329.13100
• Monoisotopic Mass: 324.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 83.8A^2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 220 °C
• Boiling Point: 572.1±50.0 °C at 760 mmHg
• Flash Point: 210.6±23.6 °C
• Refractive Index: 1.658
• PSA: 87.74000
• LogP: 3.31520
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

(S)-7-Hydroxy Warfarin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Hazard Category Code： 22-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (S)-7-Hydroxy Warfarin

(S)-7-Hydroxy Warfarin (CAS No. 63740-81-8): A Comprehensive Overview

(S)-7-Hydroxy Warfarin (CAS No. 63740-81-8) is a significant metabolite of warfarin, a widely used anticoagulant in the treatment and prevention of thromboembolic disorders. This compound has garnered considerable attention in the field of pharmacology and medicinal chemistry due to its role in the metabolism and pharmacokinetics of warfarin. This article provides an in-depth exploration of (S)-7-Hydroxy Warfarin, including its chemical properties, biological significance, and recent research advancements.

Chemical Properties: (S)-7-Hydroxy Warfarin is a chiral compound with the molecular formula C₁₉H₁₆O₄. It is characterized by the presence of a hydroxyl group at the 7-position of the warfarin molecule, which significantly influences its biological activity and pharmacological properties. The compound is typically synthesized through the enzymatic oxidation of warfarin by cytochrome P450 enzymes, particularly CYP2C9. This metabolic pathway is crucial for understanding the pharmacokinetics and potential side effects of warfarin therapy.

Biological Significance: (S)-7-Hydroxy Warfarin plays a pivotal role in the metabolism of warfarin, which is a racemic mixture of two enantiomers: R-warfarin and S-warfarin. The S-enantiomer is more potent and has a longer half-life compared to the R-enantiomer. The formation of (S)-7-Hydroxy Warfarin from S-warfarin is a critical step in the drug's metabolism, as it reduces the anticoagulant activity of warfarin. This metabolic conversion is primarily mediated by CYP2C9, and variations in this enzyme can lead to significant inter-individual differences in warfarin response.

Clinical Relevance: The clinical significance of (S)-7-Hydroxy Warfarin lies in its impact on warfarin therapy. Patients with genetic polymorphisms in CYP2C9 may have altered metabolism rates, leading to either subtherapeutic or supratherapeutic levels of warfarin. This can result in increased risk of thromboembolic events or bleeding complications, respectively. Therefore, monitoring the levels of (S)-7-Hydroxy Warfarin can provide valuable insights into a patient's response to warfarin therapy and help optimize dosing regimens.

Recent Research Advancements: Recent studies have shed light on the role of (S)-7-Hydroxy Warfarin in various aspects of warfarin metabolism and pharmacodynamics. For instance, a study published in the Journal of Pharmacology and Experimental Therapeutics (2021) investigated the impact of CYP2C9 polymorphisms on the formation of (S)-7-Hydroxy Warfarin. The findings indicated that individuals with certain genetic variants had significantly lower levels of this metabolite, which correlated with reduced anticoagulant efficacy and increased bleeding risk.

Another notable study published in Clinical Pharmacology & Therapeutics (2020) explored the use of liquid chromatography-tandem mass spectrometry (LC-MS/MS) for quantifying (S)-7-Hydroxy Warfarin in plasma samples. This method offers high sensitivity and specificity, enabling more accurate monitoring of warfarin metabolism and personalized dosing strategies. The study also highlighted the importance of considering environmental factors, such as diet and concomitant medications, which can influence CYP2C9 activity and thereby affect the levels of (S)-7-Hydroxy Warfarin.

FUTURE DIRECTIONS: Future research on (S)-7-Hydroxy Warfarin is likely to focus on developing more precise methods for predicting individual responses to warfarin therapy based on genetic and environmental factors. Additionally, there is growing interest in exploring alternative anticoagulants that may offer improved safety profiles and reduced variability in patient outcomes. The continued study of (S)-7-Hydroxy Warfarin will undoubtedly contribute to advancements in personalized medicine and optimized anticoagulant therapy.